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Compound of Interest

Compound Name: Undecylamine

Cat. No.: B147597

For Researchers, Scientists, and Drug Development Professionals

Introduction

n-Undecylamine, also known as 1-aminoundecane, is a long-chain primary amine with the
chemical formula C11H2sN.[1] Its unique properties, stemming from its long alkyl chain and
reactive primary amine group, make it a valuable molecule in various fields of research and
development, including materials science and medicinal chemistry. This guide provides a
comprehensive overview of the technical data, experimental protocols, and potential
applications of n-undecylamine.

Physicochemical Properties

A summary of the key physicochemical properties of n-undecylamine is presented in Table 1.
This data is essential for its handling, storage, and application in experimental settings.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b147597?utm_src=pdf-interest
https://www.benchchem.com/product/b147597?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5729209.htm
https://www.benchchem.com/product/b147597?utm_src=pdf-body
https://www.benchchem.com/product/b147597?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147597?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
CAS Number 7307-55-3 [1]
Molecular Formula Ci1H2sN [1]
Molecular Weight 171.32 g/mol [1]
Appearance Colorless liquid

Melting Point 15-17 °C [1]

Boiling Point 106-107 °C at 8 mmHg

Density 0.796 g/mL at 25 °C

Refractive Index 1.439 (20 °C, D)

Flash Point 92 °C (198 °F)

Solubili Insoluble in water, soluble in
olubility _
organic solvents.

Synthesis of n-Undecylamine

While various methods can be employed for the synthesis of n-undecylamine, two common
and effective approaches are reductive amination of undecanal and microwave-assisted
amination.

Experimental Protocol: Reductive Amination of
Undecanal

This method involves the reaction of undecanal with an amine source in the presence of a
reducing agent.

Materials:
e Undecanal

e Ammonia or an appropriate amine source
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e Reducing agent (e.g., sodium borohydride, hydrogen gas with a catalyst like palladium on
carbon)

e Anhydrous solvent (e.g., methanol, ethanol)

e Apparatus for inert atmosphere reaction (e.g., Schlenk line)
o Standard laboratory glassware

» Magnetic stirrer and heating mantle

Procedure:

¢ In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve
undecanal in the chosen anhydrous solvent.

¢ Add the amine source in a stoichiometric excess.

o Cool the mixture in an ice bath and slowly add the reducing agent portion-wise, monitoring
the reaction temperature.

 After the addition is complete, allow the reaction to warm to room temperature and stir for
several hours to overnight.

o Monitor the reaction progress using Thin Layer Chromatography (TLC) or Gas
Chromatography-Mass Spectrometry (GC-MS).

e Upon completion, quench the reaction by slowly adding water or a dilute acid solution.
o Extract the product into an organic solvent (e.g., diethyl ether, ethyl acetate).

e Wash the organic layer with brine, dry over anhydrous sodium sulfate, and filter.

e Remove the solvent under reduced pressure to obtain the crude n-undecylamine.

 Purify the product by distillation under reduced pressure or by column chromatography on
silica gel.
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n-Undecylamine Solution
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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